Cas no 953196-99-1 (N-{3-4-(dimethylamino)phenylpropyl}furan-2-carboxamide)

• Product Name: N-{3-4-(dimethylamino)phenylpropyl}furan-2-carboxamide
• CAS No: 953196-99-1
• MF: C₁₆H₂₀N₂O₂
• MW: 272.342204093933
• CID: 6111715
• PubChem ID: 16889842
• Update Time: 2025-06-10

N-{3-4-(dimethylamino)phenylpropyl}furan-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-{3-4-(dimethylamino)phenylpropyl}furan-2-carboxamide
• 953196-99-1
• N-[3-[4-(dimethylamino)phenyl]propyl]furan-2-carboxamide
• F5019-0686
• N-{3-[4-(dimethylamino)phenyl]propyl}furan-2-carboxamide
• Z366857764
• AKOS024490629
• N-(3-(4-(dimethylamino)phenyl)propyl)furan-2-carboxamide

• Inchi： 1S/C16H20N2O2/c1-18(2)14-9-7-13(8-10-14)5-3-11-17-16(19)15-6-4-12-20-15/h4,6-10,12H,3,5,11H2,1-2H3,(H,17,19)
• InChI Key： PHOMPMVBHAQWCH-UHFFFAOYSA-N
• SMILES： O1C=CC=C1C(NCCCC1C=CC(=CC=1)N(C)C)=O

Computed Properties

• Exact Mass: 272.152477885g/mol
• Monoisotopic Mass: 272.152477885g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 299
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 45.5Ų

Additional information on N-{3-4-(dimethylamino)phenylpropyl}furan-2-carboxamide

N-{3-[4-(Dimethylamino)Phenyl]Propyl}Furan-2-Carboxamide: A Comprehensive Overview

N-{3-[4-(Dimethylamino)Phenyl]Propyl}Furan-2-Carboxamide, identified by the CAS Registry Number 953196-99-1, is a compound of significant interest in contemporary chemical research. This compound belongs to the class of furan derivatives, which have garnered attention due to their diverse biological activities and potential applications in pharmaceuticals, agrochemicals, and materials science.

The molecular structure of N-{3-[4-(Dimethylamino)Phenyl]Propyl}Furan-2-Carboxamide comprises a furan ring substituted at the 2-position with a carboxamide group. The substituent at the 3-position of the furan ring is a propyl chain that terminates with a 4-(dimethylamino)phenyl group. This unique structure endows the compound with distinct electronic and steric properties, making it a promising candidate for various applications.

Recent studies have highlighted the potential of this compound as a bioactive agent. Researchers have explored its role in modulating cellular signaling pathways, particularly in the context of cancer biology. The dimethylamino group is known to confer basic properties, which can enhance the compound's ability to interact with biological targets such as proteins and nucleic acids.

In addition to its biological applications, N-{3-[4-(Dimethylamino)Phenyl]Propyl}Furan-2-Carboxamide has shown promise in materials science. Its ability to form stable complexes with metal ions has led to investigations into its use as a ligand in coordination chemistry. This property could be exploited in the development of novel catalysts or sensors.

The synthesis of this compound typically involves multi-step organic reactions, including nucleophilic substitutions and amide bond formations. Recent advancements in catalytic methodologies have enabled more efficient and environmentally friendly routes to this compound, aligning with the principles of green chemistry.

From an environmental perspective, understanding the fate and transport of N-{3-[4-(Dimethylamino)Phenyl]Propyl}Furan-2-Carboxamide in aquatic systems is crucial for assessing its potential ecological impact. Studies have indicated that the compound exhibits moderate biodegradability under aerobic conditions, which is a favorable trait for its application in agricultural settings.

In conclusion, N-{3-[4-(Dimethylamino)Phenyl]Propyl}Furan-2-Carboxamide (CAS No. 953196-99-1) stands out as a versatile compound with multifaceted applications across various scientific domains. Ongoing research continues to uncover new insights into its properties and potential uses, underscoring its importance in modern chemical research.